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Compound of Interest

Compound Name: Asatone

Cat. No.: B15575827 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile solvents like acetone. This guide provides

essential, immediate safety protocols and logistical information for the proper handling and

disposal of acetone, designed to build trust and provide value beyond the product itself.

Personal Protective Equipment (PPE)
The most critical first step in safely handling acetone is the use of appropriate Personal

Protective Equipment (PPE). Acetone is a highly flammable liquid and can cause eye irritation

and skin dryness or cracking with prolonged contact.[1] Inhalation of vapors can lead to

respiratory irritation, dizziness, and other central nervous system effects.[2][3]

Quantitative Data on PPE and Exposure Limits

To facilitate easy comparison, the following tables summarize key quantitative data regarding

PPE and occupational exposure limits for acetone.
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Glove Material
Resistance to
Acetone

Breakthrough Time
(Minutes)

Rating

Butyl Rubber High >480 Excellent

Natural Rubber

(Latex)
Good Varies Good

Neoprene Fair Varies Fair

Nitrile Fair to Good Varies Fair to Good

Polyvinyl Chloride

(PVC)
Poor <10 Not Recommended

Note: Breakthrough times can vary based on glove thickness, manufacturer, and specific

experimental conditions. Always consult the manufacturer's data for specific breakthrough

times.

Regulatory Body
Time-Weighted
Average (TWA)

Short-Term
Exposure Limit
(STEL)

Immediately
Dangerous to Life
or Health (IDLH)

OSHA (PEL)
1000 ppm (2400

mg/m³)
- -

NIOSH (REL) 250 ppm (590 mg/m³) -
2500 ppm (10% of

LEL)

ACGIH (TLV) 500 ppm 750 ppm -

Experimental Protocols: Safe Handling and Disposal
of Acetone
Adherence to standardized protocols is crucial for minimizing risks associated with acetone.

The following step-by-step guidance outlines the operational and disposal plans for handling

acetone in a laboratory setting.

Operational Plan: Step-by-Step Handling Procedure
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Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the

accumulation of flammable vapors.[2][4]

Ensure that an appropriate fire extinguisher (e.g., carbon dioxide, dry chemical) is readily

accessible.[5][6]

Eliminate all potential ignition sources from the work area, including open flames, sparks,

and hot surfaces.[1][5] Post "No Smoking" signs where acetone is handled and stored.[1]

Donning Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles at all times. If there is a splash

hazard, a face shield should be worn in addition to goggles.[4][5]

Skin Protection: Wear a lab coat or chemical-resistant apron.[2] Select gloves with high

resistance to acetone, such as butyl rubber.[5] Ensure gloves are inspected for any signs

of degradation before use.

Respiratory Protection: If working in an area with high vapor concentrations where

ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is

necessary.[1][4]

Handling and Use:

When transferring acetone, use grounded equipment to prevent static discharge, which

can ignite vapors.[1]

Use containers made of appropriate materials like glass or stainless steel, as acetone can

degrade some plastics.[4]

Keep containers closed when not in use to prevent the release of flammable vapors.

Disposal Plan: Step-by-Step Waste Management

Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cdc.gov/niosh/npg/npgd0005.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://www.oxwork.com/en/blog/which-gloves-to-choose-for-lacetone
https://harmonycr.com/resources/choosing-the-perfect-gloves-for-handling-acetone/
https://www.cdc.gov/niosh/npg/npgd0004.html
https://www.oxwork.com/en/blog/which-gloves-to-choose-for-lacetone
https://www.cdc.gov/niosh/npg/npgd0004.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://www.oxwork.com/en/blog/which-gloves-to-choose-for-lacetone
https://www.cdc.gov/niosh/npg/npgd0005.html
https://www.oxwork.com/en/blog/which-gloves-to-choose-for-lacetone
https://www.cdc.gov/niosh/npg/npgd0004.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://www.cdc.gov/niosh/npg/npgd0004.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0006.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetone waste is considered hazardous waste and must not be disposed of down the

drain.[7][8][9] Pouring acetone down the drain can damage plumbing and poses a fire and

explosion hazard.[8]

Collect all acetone waste, including contaminated materials like paper towels or gloves, in

a designated, clearly labeled, and leak-proof hazardous waste container.[7][10]

Waste Storage:

Store the waste container in a cool, dry, and well-ventilated area away from ignition

sources and incompatible materials.[2][10]

The storage area should be a designated satellite accumulation area for hazardous waste.

Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's licensed

chemical waste disposal service.[10] Adhere to all local, state, and federal regulations for

hazardous waste disposal.[10]

Visualizing the Workflow: Acetone Handling and
Disposal
To provide a clear, at-a-glance understanding of the procedural flow, the following diagram

illustrates the key steps and decision points in the safe handling and disposal of acetone.
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Caption: Workflow for the safe handling and disposal of acetone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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